Cas no 28179-47-7 (5-Aminoisophthalic Acid Monomethyl Ester)

• Product Name: 5-Aminoisophthalic Acid Monomethyl Ester
• CAS No: 28179-47-7
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD00224870
• CID: 53289
• PubChem ID: 13557643
• Update Time: 2025-05-25

5-Aminoisophthalic Acid Monomethyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(methoxycarbonyl)benzoic acid
• 5-Aminoisophthalic acid monomethyl ester
• 3-(methoxycarbonyl)-5-aminobenzoic acid
• 3-amino-5-methoxycarbonylbenzoic acid
• 5-Aminoisophthalic acid monomethylester 3-Amino-5-(methoxycarbonyl)benzoic acid
• MONO-METHYL 5-AMINOISOPHTHALATE
• 5-Amino-isophthalic acid monomethyl ester
• Methyl 3-amino-5-carboxybenzoate
• MONOMETHYL 5-AMINOISOPHTHALATE
• Monomethyl-5-Amino-Isophthalate
• AKOS005146116
• SCHEMBL2205901
• AMY13959
• 5-aminoisophthalic acid methyl ester
• DS-1759
• FT-0646801
• DTXSID20543823
• QGGKQIDRZUUHAR-UHFFFAOYSA-N
• EN300-179245
• 3-Amino-5-(methoxycarbonyl)benzoicacid
• 28179-47-7
• A5375
• Monomethyl 5-amino isophthalate
• MFCD00224870
• AC-635
• AB04984
• SY104327
• 5-Aminoisophthalic Acid Monomethyl Ester

• MDL： MFCD00224870
• Inchi： 1S/C9H9NO4/c1-14-9(13)6-2-5(8(11)12)3-7(10)4-6/h2-4H,10H2,1H3,(H,11,12)
• InChI Key： QGGKQIDRZUUHAR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=C(C(=O)O)C=1)N)=O

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• Density: 1.373
• Boiling Point: 440.4°Cat760mmHg
• Flash Point: 220.2°C
• Refractive Index: 1.609
• PSA: 89.62000
• LogP: 1.33480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 5-Aminoisophthalic Acid Monomethyl Ester

5-Aminoisophthalic Acid Monomethyl Ester: A Comprehensive Overview

5-Aminoisophthalic Acid Monomethyl Ester (CAS No. 28179-47-7) is a significant compound in the field of organic chemistry, particularly within the realm of aromatic diamines and their derivatives. This compound, also referred to as 5-aminoisophthalic acid methyl ester, is widely recognized for its role as an intermediate in the synthesis of various advanced materials, including high-performance polymers and pigments. Its unique structure, comprising a methyl ester group attached to the isophthalic acid backbone with an amino group at the 5-position, makes it a versatile building block in chemical manufacturing.

The synthesis of 5-aminoisophthalic acid monomethyl ester involves a series of carefully controlled reactions, often starting from benzene derivatives. The process typically includes nitration, reduction, and esterification steps, each of which is critical to achieving the desired purity and functionality. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing energy consumption.

One of the most notable applications of 5-aminoisophthalic acid monomethyl ester is in the production of polyamides and polyimides. These materials are highly valued for their exceptional thermal stability, mechanical strength, and resistance to chemical degradation. In particular, polyimides derived from 5-aminoisophthalic acid monomethyl ester are used in aerospace applications due to their ability to withstand extreme temperatures and harsh environmental conditions. Additionally, this compound serves as a key precursor in the synthesis of advanced coatings and adhesives, where its reactivity and compatibility with various substrates are exploited.

In the pharmaceutical industry, 5-aminoisophthalic acid monomethyl ester has gained attention as a potential intermediate in drug development. Its amino group provides a site for further functionalization, enabling the creation of bioactive molecules with tailored pharmacological properties. Recent studies have focused on its use in designing prodrugs and drug delivery systems, where controlled release mechanisms can be implemented to enhance therapeutic efficacy.

The electronic properties of 5-aminoisophthalic acid monomethyl ester also make it a valuable component in organic electronics. Researchers have investigated its incorporation into organic semiconductors and conductive polymers, leveraging its ability to facilitate charge transport. For example, blends of this compound with conjugated polymers have shown promise in improving the performance of organic photovoltaic devices by enhancing charge separation and collection efficiency.

From an environmental perspective, the sustainability aspects of 5-aminoisophthalic acid monomethyl ester are increasingly being considered. Efforts are underway to develop recycling strategies for materials derived from this compound, reducing waste and promoting circular economy principles. Furthermore, its biodegradability under specific conditions is being studied to assess its potential impact on ecosystems when used in large-scale applications.

In conclusion, 5-Aminoisophthalic Acid Monomethyl Ester (CAS No. 28179-47-7) stands as a pivotal compound with diverse applications across multiple industries. Its structural versatility, combined with ongoing innovations in synthesis and application techniques, ensures that it will remain a cornerstone in chemical research and development for years to come.